Cas no 478078-88-5 (methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate
• CAS No: 478078-88-5
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD02571424
• CID: 4653634
• Update Time: 2025-06-20

methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-(4-fluorobenzoyl)-, methyl ester
• methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate

• MDL： MFCD02571424
• Inchi： 1S/C13H10FNO3/c1-18-13(17)11-6-9(7-15-11)12(16)8-2-4-10(14)5-3-8/h2-7,15H,1H3
• InChI Key： HIQYFAKKYGMHIX-UHFFFAOYSA-N
• SMILES： N1C=C(C(=O)C2=CC=C(F)C=C2)C=C1C(OC)=O

Computed Properties

• Exact Mass: 247.064
• Monoisotopic Mass: 247.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate

Introduction to Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate (CAS No. 478078-88-5)

Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate, identified by its CAS number 478078-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives family, which is well-known for its diverse biological activities and potential applications in drug development. The presence of a fluoro-substituent in the benzoyl moiety and the carboxylate ester group at the 2-position of the pyrrole ring contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate make it a versatile building block for the synthesis of more complex molecules. The fluorine atom, being highly electronegative, influences the electronic distribution of the molecule, which can be exploited in various chemical transformations. Additionally, the ester group at the 2-position of the pyrrole ring provides a site for further functionalization, allowing chemists to tailor the molecule for specific applications.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds, particularly those derived from pyrrole scaffolds. Pyrroles are known to exhibit a wide range of biological activities, including antiviral, antibacterial, antifungal, and anticancer properties. The introduction of fluorine into these heterocyclic systems often enhances their pharmacological efficacy by improving metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate is its potential as a precursor in the synthesis of pharmacologically active compounds. For instance, researchers have explored its use in creating novel inhibitors targeting enzymes involved in inflammatory pathways. The benzoyl group and the pyrrole core can be modified to develop molecules that interact with specific protein receptors or enzymes, thereby modulating biological processes.

The synthesis of Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate typically involves multi-step organic reactions, starting from commercially available pyrrole derivatives. The key steps include functionalization at the 4-position of the benzoyl group with a fluoro substituent and subsequent esterification at the 2-position of the pyrrole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The role of computational chemistry in optimizing synthetic routes for Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have been utilized to predict reaction outcomes and identify optimal reaction conditions. These computational methods help in reducing experimental trial-and-error and accelerate the development of efficient synthetic protocols.

In terms of applications, Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate has found utility in various research fields beyond pharmaceuticals. It serves as a key intermediate in materials science, particularly in the development of organic semiconductors and luminescent materials. The unique electronic properties conferred by the fluoro-substituent make it an attractive candidate for designing advanced functional materials.

The impact of Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate on drug discovery is further highlighted by its incorporation into several lead compounds that have advanced into preclinical studies. These studies have demonstrated promising results in treating various diseases, including cancer and inflammatory disorders. The ability to modify its structure while retaining its core pharmacophore has opened up new avenues for developing next-generation therapeutics.

The future prospects for Methyl 4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxylate are vast, with ongoing research focusing on expanding its synthetic utility and exploring new applications. Innovations in green chemistry principles are also being integrated into its synthesis to make it more environmentally sustainable. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute to advancements in medicine and materials science.